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The radiopacity of dental materials is a critical property that allows for their visualization on

radiographs, enabling clinicians to assess the quality of application and to monitor the material

over time. For tricalcium silicate-based cements, which are widely used in endodontic

procedures, adequate radiopacity is essential to distinguish the material from surrounding

anatomical structures such as dentin and bone. This guide provides a comparative evaluation

of the radiopacity of several commercially available tricalcium silicate-based cements,

supported by experimental data from peer-reviewed studies.

Experimental Protocols
The evaluation of radiopacity for dental root canal sealing materials is standardized by the

International Organization for Standardization (ISO) 6876:2012 and the American National

Standards Institute/American Dental Association (ANSI/ADA) Specification No. 57. The general

experimental protocol followed in the cited studies is as follows:

Specimen Preparation:

The tricalcium silicate-based cements are mixed according to the manufacturers'

instructions.

The mixed cement is placed into a mold, typically a plexiglass plate with circular wells of a

specific diameter (e.g., 5 mm or 10 mm) and a standardized thickness (e.g., 1 mm), to

create disc-shaped specimens.
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A glass plate is often used to ensure a flat, uniform surface.

The specimens are allowed to set completely under controlled conditions (e.g., at 37°C

and 100% humidity).

Radiographic Imaging:

The set specimens are placed on a digital radiographic sensor (e.g., a phosphor plate or a

charge-coupled device sensor).

An aluminum step-wedge with varying thicknesses (e.g., 1 to 12 mm in 1 mm increments)

is placed alongside the specimens on the same sensor. The aluminum step-wedge serves

as a reference for quantifying radiopacity.

Radiographs are taken using a dental X-ray unit with standardized exposure parameters

(e.g., 70 kVp, 8 mA), a fixed source-to-sensor distance (e.g., 30 cm), and a set exposure

time (e.g., 0.32 s).

Data Analysis:

The digital radiographic images are analyzed using software to measure the greyscale

values (optical density) of both the cement specimens and the different steps of the

aluminum wedge.

A calibration curve is generated by plotting the known thickness of the aluminum steps

against their measured greyscale values.

The mean greyscale value of each cement specimen is then used to determine its

equivalent radiopacity in millimeters of aluminum (mm Al) by interpolation from the

calibration curve.

Statistical analysis is performed to compare the radiopacity values of the different

cements.

Quantitative Data on Radiopacity
The following table summarizes the radiopacity values of various tricalcium silicate-based

cements as reported in the scientific literature. The values are expressed in millimeters of
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aluminum (mm Al) equivalent.

Cement Brand
Radiopacifying
Agent

Mean Radiopacity
(mm Al) ± SD

Reference

ProRoot MTA Bismuth Oxide 4.32 ± 0.17 [1][2][3]

OrthoMTA Bismuth Oxide 3.92 ± 0.09 [1][2][3]

NeoMTA 2 Tantalum Oxide 3.83 ± 0.07 [1][2][3]

MM-MTA Bismuth Oxide 5.90 [4]

BioAggregate Tantalum Oxide 3.78 [4]

Biodentine Zirconium Oxide 2.29 ± 0.21 [1][2][3]

Biodentine Zirconium Oxide 3.42 [4]

Note: Variations in radiopacity values for the same material across different studies may be

attributed to minor differences in experimental methodologies, such as the specific radiographic

equipment and settings used.[1]

Experimental Workflow
The following diagram illustrates the typical workflow for evaluating the radiopacity of

tricalcium silicate-based cements.
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Experimental workflow for radiopacity assessment.
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Based on the presented data, there are notable differences in the radiopacity of various

tricalcium silicate-based cements. ProRoot MTA and MM-MTA consistently demonstrate high

levels of radiopacity, significantly exceeding the minimum requirement of 3 mm Al set by the

ISO 6876 standard.[1][4] OrthoMTA, NeoMTA 2, and BioAggregate also exhibit radiopacity

values that are well above this threshold.[1][2][3][4]

In contrast, Biodentine has been reported to have lower radiopacity values, in some cases

falling below the ISO 6876:2012 recommendation.[1][5] The lower radiopacity of Biodentine is

attributed to its use of zirconium oxide as a radiopacifier, which is more biocompatible than the

bismuth oxide found in some other MTA-based products.[5] While sufficient for many clinical

applications, the lower radiopacity of Biodentine may make it more challenging to differentiate

from dentin in certain radiographic assessments.[1]

In conclusion, all the evaluated tricalcium silicate-based cements possess some degree of

radiopacity, which is crucial for their clinical use. However, the choice of cement may be

influenced by the desired level of radiopacity for a specific endodontic procedure. Materials

with higher radiopacity, such as ProRoot MTA, offer clearer visibility on radiographs. All the

tested materials, with the occasional exception of Biodentine, met the minimum radiopacity

requirements set by ISO and ANSI/ADA standards.[2]
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To cite this document: BenchChem. [A Comparative Analysis of the Radiopacity of Tricalcium
Silicate-Based Cements]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076754#evaluating-the-radiopacity-of-tricalcium-
silicate-based-cements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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